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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling precautions for all laboratory reagents is paramount.

This guide provides an in-depth overview of the known safety data, handling procedures, and

emergency protocols for Acid Brown 4 (CAS No: 5858-51-5), a monoazo acid dye.

Chemical and Physical Properties
Acid Brown 4 is a brown powder with the chemical formula C16H12N3NaO4S and a

molecular weight of 365.34.[1] While specific quantitative data on properties like boiling and

melting points are not readily available, it is known to be soluble in water.[2]

Hazard Identification and Classification
Acid Brown 4 is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.[3]

Globally Harmonized System (GHS) Classification:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[3]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.[3]

Signal Word: Warning[3]

Potential Health Effects:

Skin: Causes irritation, which may manifest as itching, scaling, reddening, or blistering.[3]

Eyes: Causes serious eye irritation, characterized by redness, watering, and pain.[3]

Inhalation: May cause respiratory tract irritation.[1][3]

Ingestion: Harmful if swallowed and may cause gastrointestinal irritation with symptoms such

as nausea, vomiting, and diarrhea.[1]

There is currently no conclusive evidence linking Acid Brown 4 to carcinogenic activity.[4]

However, it is important to note that certain azo dyes can release aromatic amines under

specific conditions, some of which are classified as carcinogens.[4]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Acid Brown 4 to determine the

appropriate level of PPE. The following are general recommendations:
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PPE Specification

Eye Protection Chemical safety goggles or a face shield.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[1]

Body Protection
Laboratory coat or other protective clothing to

prevent skin contact.[1]

Respiratory Protection

An approved respirator should be used if

engineering controls are insufficient to maintain

airborne concentrations below exposure limits,

or if dust is generated.[1]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing dust.[3]

Minimize dust generation and accumulation.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage
Store in a tightly closed container.[1][3]

Keep in a cool, dry, and well-ventilated area.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1][3]
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Experimental Workflow for Handling Acid Brown 4
The following diagram outlines a logical workflow for the safe handling of Acid Brown 4 in a

laboratory setting.
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1. Pre-Experiment Preparation

2. Don Personal Protective Equipment (PPE)

3. Prepare Work Area in Fume Hood

4. Weigh/Measure Acid Brown 4

5. Perform Experimental Procedure

6. Decontaminate Work Area

7. Dispose of Waste

8. Doff and Dispose of PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for Acid Brown 4.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

develops or persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

2-4 cupfuls of milk or water. Seek immediate

medical attention.[1][3]

Spill Response
A spill of Acid Brown 4 should be handled with caution to prevent dust dispersal and further

contamination.
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1. Evacuate and Secure the Area

2. Don Appropriate PPE

3. Contain the Spill

Gently sweep or vacuum up the powder.

4. Clean Up Spill

5. Decontaminate the Area

6. Dispose of Waste Properly

Avoid generating dust.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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